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Abstract
This application note details the robust structural confirmation of the dipeptide Leucylvaline
(Leu-Val) using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy. While Mass

Spectrometry (MS) confirms molecular weight (

), it cannot definitively distinguish between the sequence isomers Leu-Val and Val-Leu without
fragmentation analysis. NMR provides a non-destructive, self-validating method to determine
the sequence order and stereochemistry. This protocol utilizes DMSO-

to stabilize amide protons, enabling the use of Heteronuclear Multiple Bond Correlation
(HMBC) to visualize the peptide bond connectivity directly.

Introduction: The Aliphatic Challenge
Leucylvaline presents a specific challenge in 1D
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H NMR due to the severe spectral overlap of the side chains. Both Leucine and Valine possess
hydrophobic, aliphatic side chains terminating in methyl groups (

).[1]

Leucine (Leu): Contains an isobutyl group (

).

Valine (Val): Contains an isopropyl group (

).[1]

Distinguishing these residues requires resolving the spin systems (COSY) and determining the

sequence order (HMBC/NOESY). This guide prioritizes the HMBC experiment as the definitive

"bridge" between residues, validating the N-to-C terminal directionality.

Materials and Sample Preparation[3][4][5][6]
Solvent Selection
Choice: Dimethyl sulfoxide-

(DMSO-

) Causality: While D

O is the physiological standard, it causes rapid exchange of the amide proton (

), making it invisible in the spectrum.[1] The amide proton is the critical "anchor" for
sequencing. DMSO-

slows this exchange, revealing the amide doublet (

) and the N-terminal amine protons.[1]

Preparation Protocol
Mass: Weigh

of Leu-Val.
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Solvent: Add

of DMSO-

(99.9% D).

Reference: Ensure solvent contains 0.03% TMS (Tetramethylsilane) for chemical shift

referencing (

).

Vessel: Transfer to a high-precision 5mm NMR tube to minimize shimming errors.

Experimental Workflow
The following workflow ensures a self-validating dataset.
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Figure 1: Step-by-step NMR acquisition workflow for peptide sequencing.

Data Analysis & Interpretation
Step 1: 1D Proton (The Landscape)
In DMSO-

, you will observe three distinct regions.[1]

Amide/Amine Region (

):

Look for a doublet at

. This is the Valine Amide NH (coupled to Val
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-CH).[1]

Look for a broad signal at

. This is the N-terminal Leucine amine (

).

Alpha Region (

): Two signals corresponding to the chiral centers (

-CH).[1]

Aliphatic Region (

): Overlapping methyls and methylene signals.

Step 2: COSY (The Puzzle Pieces)
Use Correlation Spectroscopy (COSY) to trace the scalar couplings. You must identify two

distinct spin systems.

System A (Valine):

Find the Amide NH doublet. Trace it to

-CH.

Trace

-CH

-CH (Septet-like).[1]

Trace

-CH

two Methyl groups (

-CH
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).

Diagnostic: Short chain length (NH-CH-CH-Me

).

System B (Leucine):

Find the

-CH (coupled to the broad amine signal if visible, or identified by elimination).

Trace

-CH

-CH

(Diastereotopic protons).[1]

Trace

-CH

-CH (Multiplet).[1]

Trace

-CH

two Methyl groups (

-CH

).

Diagnostic: Extra methylene bridge (

-CH

) compared to Valine.
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Step 3: HMBC (The Bridge)
This is the Self-Validating step. We must prove the Carbonyl of Leucine connects to the Amide

of Valine.

Target: Look for a cross-peak between the Valine Amide NH proton and a Carbonyl carbon (

).[1]

Validation Logic:

If the Val-NH couples to the Carbonyl of the other spin system (Leu), the sequence is Leu-

Val.

If the Leu-NH (if visible) were to couple to the Val-Carbonyl, the sequence would be Val-

Leu.

Summary of Chemical Shifts (DMSO- )
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Residue Atom
H Shift (

ppm)

C Shift (

ppm)

Multiplicity

Leu (1)
NH

(N-term)
7.8 - 8.1 -

Broad /

Exchangeable

-CH 3.8 - 3.9 51.0 - 53.0 Multiplet

-CH 1.5 - 1.7 40.0 - 42.0
Multiplet

(Diastereotopic)

-CH 1.6 - 1.8 23.0 - 25.0 Multiplet

-CH 0.85 - 0.95 21.0 - 23.0 Doublets

C=O - 169.0 - 171.0
Quaternary

(HMBC Target)

Val (2) NH (Amide) 8.1 - 8.4 -
Doublet (

Hz)

-CH 4.1 - 4.3 57.0 - 59.0 DD or Multiplet

-CH 2.0 - 2.2 29.0 - 31.0 Multiplet

-CH 0.85 - 0.95 18.0 - 19.5 Doublets

COOH (C-term) 10.0 - 12.0 172.0 - 174.0 Broad

Note: Shifts are approximate and concentration/pH dependent. The connectivity is absolute.

Structural Connectivity Diagram
The following diagram illustrates the specific HMBC correlations required to confirm the peptide

bond.
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Figure 2: Key HMBC correlations. The red arrow from Val-NH to Leu-CO confirms the peptide

sequence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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